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Compound of Interest

Compound Name: n-Ethyl-2-hydroxyacetamide
CAS No.: 66223-75-4
Cat. No.: B110698
. J

n-Ethyl-2-hydroxyacetamide, a key intermediate and building block in the synthesis of various
active pharmaceutical ingredients (APIs) and specialty chemicals, demands rigorous purity
assessment to ensure the safety, efficacy, and quality of the final product. The presence of
even minute quantities of impurities—be they residual starting materials, by-products, or
degradation products—can have significant consequences in drug development and
manufacturing. This guide provides a comprehensive, field-tested framework for researchers,
analytical scientists, and quality control professionals to establish a robust and self-validating
system for determining the purity of n-Ethyl-2-hydroxyacetamide. We will move beyond rote
procedural lists to explore the causality behind methodological choices, grounding our
protocols in authoritative science and practical expertise.

Physicochemical Profile of n-Ethyl-2-
hydroxyacetamide

A foundational understanding of the analyte's properties is critical for selecting and optimizing
analytical methodologies. Key physicochemical data for n-Ethyl-2-hydroxyacetamide are
summarized below.
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Property Value Source
CAS Number 66223-75-4 [1][2]
Molecular Formula CaHsNO2 [1][2]
Molecular Weight 103.12 g/mol [1112][3]
Appearance Liquid

Melting Point 79-82 °C

Purity (Typical) ~95% [1]

Note: Physical properties like melting point and appearance can vary based on the purity of the

substance.

The Core Strategy: Orthogonal Analytical
Approaches

No single analytical technique can provide a complete picture of a compound's purity. A robust
purity assessment relies on an orthogonal approach, where multiple, disparate methods are
employed to interrogate different physicochemical properties of the analyte and its potential
impurities. This strategy minimizes the risk of co-eluting impurities or undetected contaminants,
thereby creating a self-validating system. Our recommended workflow integrates
chromatographic, spectroscopic, and titrimetric techniques.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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